Cas no 1443980-86-6 (methyl 2-(hydrazinecarbonyl)aminoacetate hydrochloride)

• Product Name: methyl 2-(hydrazinecarbonyl)aminoacetate hydrochloride
• CAS No: 1443980-86-6
• MF: C₄H₁₀ClN₃O₃
• MW: 183.593499660492
• CID: 4600115
• PubChem ID: 71758443
• Update Time: 2025-05-27

methyl 2-(hydrazinecarbonyl)aminoacetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 2-[(hydrazinecarbonyl)amino]acetate hydrochloride
• methyl 2-(hydrazinecarbonylamino)acetate;hydrochloride
• methyl 2-(hydrazinecarbonyl)aminoacetate hydrochloride

• Inchi： 1S/C4H9N3O3.ClH/c1-10-3(8)2-6-4(9)7-5;/h2,5H2,1H3,(H2,6,7,9);1H
• InChI Key： CZNPWKAKPLAREO-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(CNC(NN)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 136
• Topological Polar Surface Area: 93.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-(hydrazinecarbonyl)aminoacetate hydrochloride

Comprehensive Overview of Methyl 2-(Hydrazinecarbonyl)aminoacetate Hydrochloride (CAS No. 1443980-86-6)

Methyl 2-(hydrazinecarbonyl)aminoacetate hydrochloride (CAS No. 1443980-86-6) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its systematic name or CAS number, is a derivative of glycine with a hydrazinecarboxamide moiety, making it a valuable intermediate in peptide synthesis and drug development. Its molecular formula, C₅H₁₀N₄O₃·HCl, highlights its potential for hydrogen bonding and molecular interactions, which are critical in designing bioactive molecules.

In recent years, the demand for hydrazine-based compounds like methyl 2-(hydrazinecarbonyl)aminoacetate hydrochloride has surged, driven by their applications in targeted drug delivery and enzyme inhibition studies. Researchers are particularly interested in its role as a building block for heterocyclic compounds, which are pivotal in developing antiviral and anticancer agents. With the rise of personalized medicine and AI-driven drug discovery, this compound's relevance has expanded, as computational models frequently identify hydrazine derivatives for their bioisosteric properties.

The synthesis of CAS No. 1443980-86-6 involves a multi-step process, typically starting from methyl glycinate hydrochloride and incorporating hydrazinecarboxylic acid under controlled conditions. Its crystalline structure and solubility profile (freely soluble in water, slightly soluble in ethanol) make it suitable for high-throughput screening (HTS) platforms. Laboratories often prioritize this compound for structure-activity relationship (SAR) studies, given its ability to modulate protein-ligand interactions.

From an industrial perspective, methyl 2-(hydrazinecarbonyl)aminoacetate hydrochloride aligns with the growing trend of green chemistry. Its synthesis can be optimized to reduce waste, appealing to manufacturers focused on sustainable practices. Analytical techniques like HPLC and NMR spectroscopy confirm its high purity (>98%), a key requirement for regulatory compliance in GMP-certified facilities.

Frequently searched questions related to this compound include: "What are the applications of hydrazinecarbonyl derivatives in drug discovery?" and "How does CAS 1443980-86-6 compare to other peptide coupling reagents?" These queries reflect the compound's niche yet expanding role in bioconjugation and prodrug design. Notably, its stability under physiological pH conditions makes it a candidate for oral bioavailability enhancement strategies.

In summary, methyl 2-(hydrazinecarbonyl)aminoacetate hydrochloride represents a convergence of medicinal chemistry and material science. Its dual functionality as a nucleophile and electrophile opens avenues for innovative applications, from biodegradable polymers to diagnostic probes. As research continues to uncover its potential, this compound is poised to become a staple in next-generation therapeutics.